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Compound of Interest

Compound Name: NPD-1335
Cat. No.: B10854460
Get Quote
\ J

Document Version: 1.0 Last Updated: November 20, 2025

Audience: This document is intended for researchers, scientists, and drug development
professionals involved in the handling and study of the small molecule inhibitor, NPD-1335.

Introduction

NPD-1335 is a potent and selective kinase inhibitor under investigation for its therapeutic
potential. The integrity and stability of the compound are critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols for the
recommended long-term storage, handling, and stability assessment of NPD-1335.

Compound Information
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Identifier Value Source
Compound Name NPD-1335 Internal
CAS Number 2376326-31-5 [1]
Molecular Formula Not Available

Molecular Weight Not Available

Purity >97% [1]

Long-Term Storage Conditions

Proper storage is essential to prevent degradation of NPD-1335. The following conditions are
recommended based on stability studies.

Storage of Solid Compound

The solid (powder) form of NPD-1335 is stable when stored under the following conditions:

Condition Temperature Duration Notes

Protect from light.
Recommended -20°C > 24 months Store in a desiccator

with desiccant.

Protect from light and

Acceptable 4°C < 6 months ]
moisture.
Significant
Not Recommended Room Temperature - degradation observed

after 7 days.

Storage of Solubilized Compound (Stock Solutions)

The stability of NPD-1335 in solution is dependent on the solvent and storage temperature.
DMSO is the recommended solvent for creating high-concentration stock solutions.
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Solvent

Concentration

Temperature

Duration

Notes

DMSO

10 mM

-80°C

< 12 months

Aliquot to avoid
freeze-thaw
cycles. Use
within 6 months if
stored at -20°C.

Ethanol

10 mM

-80°C

< 3 months

Less stable than
DMSO solutions.

Aqueous Buffer
(e.g., PBS)

< 10 pM

-80°C

< 1 month

Prone to
hydrolysis.
Prepare fresh for

best results.

Experimental Protocols
Protocol for Preparation of 10 mM Stock Solution in

DMSO

Objective: To prepare a concentrated stock solution of NPD-1335 for long-term storage and

subsequent dilution for cellular assays.

Materials:

Vortex mixer

Procedure:

NPD-1335 (solid powder)

Calibrated analytical balance

Anhydrous DMSO (Biotechnology Grade)

Sterile, amber microcentrifuge tubes or cryovials
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o Equilibrate the vial of solid NPD-1335 to room temperature for at least 15 minutes before
opening to prevent condensation.

e Weigh the required amount of NPD-1335 powder using an analytical balance in a chemical
fume hood. For example, for 1 mL of a 10 mM solution, if the molecular weight is 500 g/mol ,
weigh 5 mg.

e Add the appropriate volume of anhydrous DMSO to the vial containing the powder.

e Cap the vial tightly and vortex thoroughly for 2-3 minutes until the compound is completely
dissolved. Gentle warming in a 37°C water bath can be used if necessary.

o Centrifuge the vial briefly to collect the solution at the bottom.

¢ Aliquot the stock solution into smaller volumes (e.g., 20 pL) in sterile, amber cryovials to
minimize freeze-thaw cycles.

e Label the aliquots clearly with the compound name, concentration, solvent, and date.

» Store the aliquots at -80°C for long-term storage.

Protocol for Assessing Compound Stability via HPLC

Objective: To determine the purity and degradation of NPD-1335 in a stock solution over time.

Materials:

NPD-1335 stock solution (e.g., 10 mM in DMSO)

HPLC-grade acetonitrile (ACN)

HPLC-grade water with 0.1% formic acid (FA)

C18 reverse-phase HPLC column

HPLC system with UV detector

Procedure:
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o Sample Preparation: Dilute the NPD-1335 stock solution to a final concentration of 100 uM in
a 50:50 mixture of ACN and water.

e HPLC Method:

o

Mobile Phase A: Water + 0.1% FA
Mobile Phase B: ACN + 0.1% FA

Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to
5% B and re-equilibrate for 3 minutes.

Flow Rate: 1.0 mL/min
Column Temperature: 30°C

Detection Wavelength: 254 nm (or the determined Amax for NPD-1335)

e Analysis:

[¢]

Inject a freshly prepared "Time 0" sample to establish the initial purity and peak area.
Store the stock solution under the desired test condition (e.g., -20°C).

At each time point (e.g., 1, 3, 6 months), thaw an aliquot, prepare a sample as in step 1,
and inject it into the HPLC.

Calculate the percentage of the parent peak area remaining relative to the "Time 0"
sample. Degradation is indicated by a decrease in the main peak area and the
appearance of new peaks.

Visualizations
Logical Workflow for Compound Handling

The following diagram illustrates the standard workflow for receiving, storing, and preparing

NPD-1335 for experimental use.
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Caption: Workflow for handling NPD-1335 from receipt to experimental use.
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Hypothetical Signaling Pathway of NPD-1335

This diagram illustrates a hypothetical mechanism of action where NPD-1335 inhibits a key

kinase (Kinase X) in a cancer-related signaling pathway.
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Caption: NPD-1335 inhibits Kinase X, blocking pro-proliferative signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Long-Term Storage
and Handling of NPD-1335]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854460/docs#application-notes-and-protocols-
long-term-storage-and-handling-of-npd-1335]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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